7-{2-[5,7-dichloro-3-(4-morpholinyl)-1-benzofuran-2(3H)-ylidene]ethoxy}-4-methyl-2H-chromen-2-one

• IUPAC Name: 7-[(2Z)-2-(5,7-dichloro-3-morpholin-4-yl-3H-1-benzofuran-2-ylidene)ethoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C24H21Cl2NO5/c1-14-10-22(28)31-21-13-16(2-3-17(14)21)30-7-4-20-23(27-5-8-29-9-6-27)18-11-15(25)12-19(26)24(18)32-20/h2-4,10-13,23H,5-9H2,1H3/b20-4-
• InChI Key: LTOYNVONFBZNAJ-YQLNASGTSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC=C3C(C4=C(O3)C(=CC(=C4)Cl)Cl)N5CCOCC5
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC/C=C\3/C(C4=C(O3)C(=CC(=C4)Cl)Cl)N5CCOCC5
• Molecular Formula: C24H21Cl2NO5
• Molecular Weight: 474.3 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a benzofuran, a morpholine ring, and a chromen-2-one. These groups are common in many biologically active compounds and could potentially have interesting properties.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. The presence of these groups could potentially influence the compound’s reactivity and interactions with other molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information on this compound, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound would likely depend on its observed properties and potential applications. This could include further studies to understand its mechanism of action, or the development of synthesis methods to produce it more efficiently.